Cas no 127204-72-2 (2-(4-Bromophenyl)benzo[d]imidazo[2,1-b]thiazole-3-carbaldehyde)

• Product Name: 2-(4-Bromophenyl)benzo[d]imidazo[2,1-b]thiazole-3-carbaldehyde
• CAS No: 127204-72-2
• MF: C₁₆H₉BrN₂OS
• MW: 357.224461317062
• CID: 4789037
• Update Time: 2025-06-12

2-(4-Bromophenyl)benzo[d]imidazo[2,1-b]thiazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)benzo[d]imidazo[2,1-b]thiazole-3-carbaldehyde
• 2-(4-Bromo-phenyl)-benzo[d]imidazo[2,1-b]thiazole-3-carbaldehyde
• 2-(4-bromophenyl)imidazo[2,1-b][1,3]benzothiazole-1-carbaldehyde
• 2-(4-Bromophenyl)imidazo[2,1-b]benzothiazole-3-carbaldehyde
• 2-(4-Bromophenyl)benzo[d]imidazo[2,1-b]thiazole-3-carbaldehyde

• Inchi： 1S/C16H9BrN2OS/c17-11-7-5-10(6-8-11)15-13(9-20)19-12-3-1-2-4-14(12)21-16(19)18-15/h1-9H
• InChI Key： LKUIUJZCNCTJGA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(C=O)N2C(=N1)SC1C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 5.4
• Topological Polar Surface Area: 62.6

Additional information on 2-(4-Bromophenyl)benzo[d]imidazo[2,1-b]thiazole-3-carbaldehyde

Recent Advances in the Study of 2-(4-Bromophenyl)benzo[d]imidazo[2,1-b]thiazole-3-carbaldehyde (CAS: 127204-72-2)

The compound 2-(4-Bromophenyl)benzo[d]imidazo[2,1-b]thiazole-3-carbaldehyde (CAS: 127204-72-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 2-(4-Bromophenyl)benzo[d]imidazo[2,1-b]thiazole-3-carbaldehyde as a key intermediate in the synthesis of novel heterocyclic compounds. Its structural framework, which combines a benzimidazo[2,1-b]thiazole core with a bromophenyl substituent, offers a promising scaffold for the development of bioactive molecules. Researchers have explored its utility in the design of inhibitors targeting various enzymes and receptors, particularly in the context of cancer and infectious diseases.

One of the most notable advancements in this area is the successful synthesis of derivatives of 2-(4-Bromophenyl)benzo[d]imidazo[2,1-b]thiazole-3-carbaldehyde, which have demonstrated potent inhibitory effects against specific kinases involved in tumor proliferation. In vitro studies have shown that these derivatives exhibit low micromolar IC50 values, suggesting their potential as lead compounds for further optimization. Additionally, molecular docking studies have provided insights into the binding interactions of these compounds with their target proteins, further validating their therapeutic potential.

Beyond its applications in oncology, recent research has also explored the antimicrobial properties of 2-(4-Bromophenyl)benzo[d]imidazo[2,1-b]thiazole-3-carbaldehyde. Preliminary findings indicate that certain derivatives of this compound exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens. These results underscore the compound's potential as a starting point for the development of new antimicrobial agents, particularly in light of the growing threat of antibiotic resistance.

In conclusion, the ongoing research on 2-(4-Bromophenyl)benzo[d]imidazo[2,1-b]thiazole-3-carbaldehyde (CAS: 127204-72-2) highlights its significance as a versatile and pharmacologically relevant scaffold. The compound's ability to serve as a precursor for diverse bioactive molecules, coupled with its promising biological activities, positions it as a valuable asset in the quest for novel therapeutics. Future studies should focus on optimizing its derivatives for improved efficacy, selectivity, and pharmacokinetic properties, paving the way for their eventual translation into clinical applications.